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Abstract

This technical guide provides a comprehensive analysis of the spectroscopic profile of 2-
Morpholin-4-yl-2-phenylpropanenitrile, a molecule of interest in synthetic and medicinal
chemistry. Due to the limited availability of direct experimental data for this specific compound,
this document leverages established spectroscopic principles and data from analogous
structures to present a robust, predictive characterization. This guide is intended for
researchers, scientists, and drug development professionals, offering detailed interpretations of
expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data. Furthermore, it includes detailed, field-proven protocols for the acquisition of such data,
ensuring a self-validating framework for experimental chemists.

Introduction

2-Morpholin-4-yl-2-phenylpropanenitrile is a tertiary aminonitrile featuring a chiral quaternary
carbon center. The presence of a phenyl ring, a nitrile group, and a morpholine moiety imparts
a uniqgue combination of steric and electronic properties, making it a valuable building block in
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organic synthesis. a-aminonitriles are key intermediates in the Strecker synthesis of amino
acids and have been investigated for a range of biological activities.[1] A thorough
understanding of the spectroscopic characteristics of this molecule is paramount for its
unambiguous identification, purity assessment, and for tracking its transformations in chemical
reactions.

This guide will provide a detailed predictive analysis of the H NMR, 3C NMR, IR, and MS data
for 2-Morpholin-4-yl-2-phenylpropanenitrile. The causality behind spectral predictions is
explained, drawing upon fundamental principles of spectroscopy and data from closely related
structures.

Figure 1: Molecular Structure of 2-Morpholin-4-yl-2-phenylpropanenitrile

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules
in solution. The following sections detail the predicted *H and 3C NMR spectra of the title
compound.

Predicted *H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the phenyl, morpholine, and
methyl protons. The chemical shifts are influenced by the electronic environment and spatial
arrangement of the nuclei.
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Predicted
Chemical Shift

(6, ppm)

Multiplicity

Integration

Assignment

Rationale

~73-75

Multiplet

5H

Aromatic protons
(CeHs)

Protons on the
phenyl ring are
deshielded and
typically appear

in this region.

~3.6-3.8

Triplet-like

multiplet

4H

Morpholine
protons (-O-
CH2-)

Protons adjacent
to the
electronegative
oxygen atom are
deshielded. The
morpholine ring
exists in a chair
conformation,
leading to what
often appears as
a triplet.[2]

~25-27

Triplet-like

multiplet

4H

Morpholine
protons (-N-
CH2-)

Protons adjacent
to the nitrogen
atom are less
deshielded than
those next to

oxygen.[3]

~1.8

Singlet

3H

Methyl protons (-
CHs)

The methyl
group is attached
to a quaternary
carbon and will
appear as a

singlet.

Causality of Predictions:
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e Phenyl Protons: The aromatic protons will likely appear as a complex multiplet due to
overlapping signals.

e Morpholine Protons: In a freely rotating system, the morpholine protons adjacent to the
nitrogen and oxygen would each appear as a triplet. However, the chair conformation can
lead to more complex splitting patterns, often appearing as broadened triplets.[2][4]

o Methyl Protons: The methyl group, being attached to a quaternary carbon, has no adjacent
protons to couple with, hence it is predicted to be a singlet.

Predicted **C NMR Spectrum

The 13C NMR spectrum will provide information on the carbon skeleton of the molecule.
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Predicted Chemical Shift
(6, ppm)

Assignment

Rationale

~ 135 - 140

Quaternary aromatic carbon
(ipso-C)

The carbon of the phenyl ring
attached to the propanenitrile

moiety.

~ 128 - 130

Aromatic CH carbons

The protonated carbons of the

phenyl ring.

~120 - 125

Nitrile carbon (-C=N)

The sp-hybridized carbon of
the nitrile group typically

appears in this region.[5]

~67-70

Morpholine carbons (-O-CHz-)

The carbons adjacent to the
oxygen atom are significantly
deshielded.[6]

~60-65

Quaternary carbon (o-carbon)

The carbon attached to the
phenyl, nitrile, methyl, and

morpholine groups.

~48 - 52

Morpholine carbons (-N-CH2-)

The carbons adjacent to the
nitrogen atom are less
deshielded than those next to

oxygen.

~25-30

Methyl carbon (-CHs)

The methyl carbon is expected

in the aliphatic region.

Experimental Protocol for NMR Spectroscopy

This protocol provides a standardized method for acquiring high-quality NMR data for 2-

Morpholin-4-yl-2-phenylpropanenitrile.

Objective: To obtain high-resolution *H and 3C NMR spectra for structural confirmation.

Methodology:

e Sample Preparation:
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o Accurately weigh 5-10 mg of the solid sample.

o Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCIs
or DMSO-ds) in a clean, dry NMR tube. Chloroform-d is often a good first choice for its
ability to dissolve a wide range of organic compounds.

o Add a small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm).

e Instrument Parameters (for a 400 MHz spectrometer):
o H NMR:

» Pulse Program: Standard single-pulse experiment.
» Spectral Width: -2 to 12 ppm.
= Acquisition Time: 3-4 seconds.
» Relaxation Delay: 1-2 seconds.
» Number of Scans: 16-64, depending on sample concentration.
= Temperature: 298 K.

o 1BC NMR:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

Spectral Width: 0 to 220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, as 13C has a low natural abundance.

» Data Processing:

o Apply Fourier transformation to the acquired Free Induction Decay (FID).
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[e]

Phase correct the spectrum.

o

Calibrate the spectrum using the TMS signal at 0.00 ppm for *H and the solvent peak for
13C (e.g., CDCls at 77.16 ppm).

(¢]

Integrate the peaks in the *H spectrum.

[¢]

Analyze the chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation.

licted | : I

Predicted
Wavenumber Intensity Assighment Functional Group
(cm™)
~ 3100 - 3000 Medium C-H stretch Aromatic

_ Aliphatic (Morpholine
~ 2950 - 2850 Medium-Strong C-H stretch

& Methyl)

~ 2240 - 2260 Medium-Sharp C=N stretch Nitrile[5]
~ 1600, ~1450 Medium-Weak C=C stretch Aromatic Ring
~1115-1070 Strong C-O-C stretch Ether (Morpholine)[7]

) Tertiary Amine
~ 1250 - 1020 Medium C-N stretch

(Morpholine)

Causality of Predictions:

 Nitrile Stretch: The C=N triple bond stretch is a very characteristic and sharp absorption in a
relatively clean region of the spectrum, making it a key diagnostic peak.[5]

o Ether C-O-C Stretch: The C-O-C stretching vibration in the morpholine ring is expected to be
a strong and prominent band.[7]
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 Aliphatic and Aromatic C-H Stretches: These are expected in their usual regions, just below
and above 3000 cm™1, respectively.

Experimental Protocol for IR Spectroscopy

Objective: To identify the key functional groups in 2-Morpholin-4-yl-2-phenylpropanenitrile.
Methodology (Attenuated Total Reflectance - ATR):
e Sample Preparation:

o Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a soft
cloth dampened with a volatile solvent like isopropanol.

o Record a background spectrum of the clean, empty ATR accessory.
o Place a small amount of the solid sample onto the ATR crystal.

o Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

e Instrument Parameters:
o Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer.
o Scan Range: 4000 - 400 cm™1,
o Resolution: 4 cm~1.
o Number of Scans: 16-32.
» Data Acquisition:

o Acquire the sample spectrum. The instrument's software will automatically ratio the
sample spectrum against the background to generate the final absorbance or
transmittance spectrum.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum

» Molecular Formula: C14H1sN20

e Molecular Weight: 230.31 g/mol

» Predicted Molecular lon (M*) or [M+H]*: m/z = 230 (for EI) or 231 (for ESI)
Predicted Fragmentation Pathways:

The fragmentation of 2-Morpholin-4-yl-2-phenylpropanenitrile is expected to be dominated
by cleavages alpha to the nitrogen atom of the morpholine ring and the quaternary carbon,
which are favorable processes for stabilizing the resulting carbocations.

Molecular lon
[C14H18N20]*

m/z = 230

Rearrangement & Cleavage

Loss of CHs Loss of CeHs a-Cleavage
[M - CHs]* [M - CeHs]* [C1oH10N]*
m/z = 215 m/z = 153 m/z = 144

- C7HsCN

Morpholinium ion
[C4HsNO]*
m/z = 86

Click to download full resolution via product page
Figure 2: Predicted Key Fragmentation Pathways

Major Predicted Fragments:
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miz Proposed Fragment

230 Molecular lon (M*")

215 [M - CHs]*

153 [M - CeHs]*

144 [C10H10N]* (from rearrangement and cleavage)
86 Morpholinium ion fragment

Causality of Predictions:

¢ Alpha-Cleavage: The cleavage of bonds alpha to the nitrogen atom is a characteristic
fragmentation pathway for amines, leading to the formation of a stable iminium ion.[8]

¢ Loss of Substituents from Quaternary Carbon: The bonds to the quaternary carbon are
susceptible to cleavage, leading to the loss of the methyl or phenyl radical, resulting in a
stabilized carbocation.

Experimental Protocol for Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology (GC-MS with Electron lonization - El):
e Sample Preparation:

o Dissolve a small amount of the sample (approx. 1 mg/mL) in a volatile organic solvent
(e.g., dichloromethane or ethyl acetate).

o Gas Chromatography (GC) Parameters:

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pm).

o

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o

o

Injector Temperature: 250 °C.
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o Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 10-20 °C/min,
and hold for 5-10 minutes. This program should be optimized to ensure good separation
and peak shape.[9]

¢ Mass Spectrometry (MS) Parameters:

o lonization Mode: Electron lonization (El).

[¢]

Electron Energy: 70 eV.

[e]

Source Temperature: 230 °C.[9]

o

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

[¢]

Scan Range: m/z 40-400.
Methodology (LC-MS with Electrospray lonization - ESI):
e Sample Preparation:

o Dissolve a small amount of the sample (approx. 0.1 mg/mL) in a solvent compatible with
reverse-phase chromatography (e.g., acetonitrile/water with 0.1% formic acid).

e Liquid Chromatography (LC) Parameters:
o Column: A C18 reverse-phase column.

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.2 - 0.5 mL/min.
e Mass Spectrometry (MS) Parameters:

o lonization Mode: Positive Electrospray lonization (ESI+). ESI is a soft ionization technique
that typically results in the protonated molecule [M+H]* with minimal fragmentation.[10]

o Capillary Voltage: 3-4 kV.
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o Source Temperature: 100-150 °C.

o Scan Range: m/z 100-500.

Conclusion

This technical guide provides a detailed, predictive spectroscopic analysis of 2-Morpholin-4-yl-
2-phenylpropanenitrile. The predicted H NMR, 13C NMR, IR, and MS data, along with the
provided experimental protocols, offer a comprehensive framework for the identification and
characterization of this compound. While based on well-established principles, experimental
verification of this data is encouraged to further solidify the spectroscopic profile of this
molecule. The methodologies described herein are robust and widely applicable to the
characterization of similar small organic molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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